![molecular formula C21H13N3O4 B5402123 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile](/img/structure/B5402123.png)
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile
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Overview
Description
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile, also known as MitoBloCK-7, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile exerts its effect by inhibiting the activity of dynamin-related protein 1 (Drp1), a protein that is crucial for mitochondrial fission. This compound binds to the GTPase domain of Drp1, preventing its oligomerization and subsequent mitochondrial fission. This mechanism of action has been confirmed by various biochemical and cell-based assays.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its role in regulating mitochondrial morphology and dynamics, this compound has also been found to modulate cellular metabolism and oxidative stress. This compound has been shown to increase cellular oxygen consumption and ATP production, as well as reduce reactive oxygen species (ROS) production. These effects have been attributed to the role of mitochondria in cellular energy metabolism and oxidative stress regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile in lab experiments is its selectivity for Drp1 inhibition. This allows for the specific modulation of mitochondrial fission without affecting other cellular processes. Additionally, this compound has been found to be stable and non-toxic at the concentrations used in experiments. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can limit its use in certain experimental setups.
Future Directions
There are several future directions for further research on 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile. One area of interest is the role of mitochondrial dynamics in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has been found to have neuroprotective effects in animal models of these diseases, and further research could elucidate the underlying mechanisms. Another area of interest is the development of more potent and selective Drp1 inhibitors, which could have therapeutic potential in various diseases associated with mitochondrial dysfunction. Finally, the use of this compound in combination with other compounds, such as mitochondrial antioxidants or inhibitors of other mitochondrial processes, could provide insights into the complex interplay between mitochondrial dynamics and cellular physiology.
Synthesis Methods
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile is synthesized using a multi-step process starting from commercially available starting materials. The first step involves the condensation of 2-furylboronic acid with 2-methoxy-4-nitrobenzaldehyde, followed by the addition of cyanoacetic acid. The resulting product is then further reacted with benzyl bromide to obtain the final product, this compound. This synthesis method has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been used in a variety of scientific research applications. One of the main applications of this compound is in the study of mitochondrial morphology and dynamics. Mitochondria are organelles that play a crucial role in cellular energy production, and their morphology and dynamics are tightly regulated. This compound has been found to selectively inhibit mitochondrial fission, leading to elongated mitochondria. This property has been used to study the role of mitochondrial dynamics in various cellular processes, such as apoptosis and autophagy.
Properties
IUPAC Name |
3-[(E)-1-cyano-2-[5-(2-methoxy-4-nitrophenyl)furan-2-yl]ethenyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13N3O4/c1-27-21-11-17(24(25)26)5-7-19(21)20-8-6-18(28-20)10-16(13-23)15-4-2-3-14(9-15)12-22/h2-11H,1H3/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTBVXLWNRQAMFQ-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=C(C#N)C3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)/C=C(/C#N)\C3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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